
Glucovanillin CAS number and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glucovanillin

Cat. No.: B4299294 Get Quote

An In-depth Technical Guide to Glucovanillin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of glucovanillin, covering its

chemical properties, synthesis, biological activities, and analytical methodologies. The

information is intended to support research and development efforts in various scientific and

industrial fields.

Chemical Properties
Glucovanillin, with the CAS number 494-08-6, is a naturally occurring compound found in

vanilla beans.[1][2][3] It is the glucoside of vanillin, meaning it is composed of a vanillin

molecule bonded to a glucose molecule.[3] This glycosylation significantly impacts its chemical

and physical properties compared to vanillin.

Table 1: Chemical and Physical Properties of Glucovanillin
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Property Value Reference

CAS Number 494-08-6 [1][2]

Molecular Formula C₁₄H₁₈O₈ [1][2]

Molecular Weight 314.29 g/mol [1][2]

IUPAC Name

3-methoxy-4-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxybenzaldehyde

[2]

Melting Point 189-190 °C [1][3]

Solubility

Soluble in hot water and

alcohol; almost insoluble in

ether.[1]

[1]

pKa (Predicted) 12.78 ± 0.70 [2]

Appearance Crystalline solid [3]

Synthesis and Natural Occurrence
Glucovanillin is biosynthesized in the green pods of the vanilla plant (Vanilla planifolia).[4]

During the curing process of vanilla beans, the enzyme β-glucosidase hydrolyzes

glucovanillin into vanillin and glucose, which is responsible for the characteristic flavor and

aroma of vanilla.[3][4]

Enzymatic synthesis is a common method for producing glucovanillin in a laboratory or

industrial setting. This process typically involves the glycosylation of vanillin using a

glycosyltransferase enzyme and a suitable sugar donor.
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Caption: Enzymatic synthesis of glucovanillin from vanillin and a glucose donor.

Biological Activities and Signaling Pathways
Glucovanillin exhibits a range of biological activities that are of interest to researchers in drug

development and food science.

Antioxidant Properties: Studies have suggested that glucovanillin possesses antioxidant

effects.

Antimicrobial Activity: Research indicates potential antimicrobial properties for glucovanillin,

making it a candidate for further investigation in medicinal applications.[4]

Lipase Inhibitor: Glucovanillin has been identified as a potential inhibitor of lipase, an

enzyme involved in fat metabolism.[5]

While the precise signaling pathways through which glucovanillin exerts its effects are still

under investigation, its biological activities suggest interactions with various cellular processes.
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Caption: Overview of the reported biological activities of glucovanillin.

Experimental Protocols for Analysis
Accurate analysis of glucovanillin is crucial for research and quality control. The following are

detailed methodologies for its characterization.

High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the separation, identification, and quantification of

glucovanillin.

Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient of methanol and water (often with a small amount of acid like

phosphoric acid) is commonly employed.
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Detection: UV detection at approximately 270 nm and 305 nm is effective for glucovanillin.

[1]

Sample Preparation: Samples containing glucovanillin are typically extracted with a suitable

solvent, such as ethanol or methanol, filtered, and then injected into the HPLC system.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of glucovanillin.

Solvent: Deuterated methanol (CD₃OD) is a common solvent for NMR analysis of

glucovanillin.

¹H and ¹³C NMR: Both proton and carbon NMR spectra are acquired to confirm the structure.

The chemical shifts and coupling constants provide detailed information about the

connectivity of atoms in the molecule.[1]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

glucovanillin.

Ionization Technique: Liquid Secondary Ion Mass Spectrometry (LSIMS) or Electrospray

Ionization (ESI) can be used.

Analysis: The mass spectrum will show a molecular ion peak corresponding to the mass of

glucovanillin (e.g., [M+H]⁺ at m/z 315).[1] Fragmentation patterns can provide further

structural information.
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Caption: A typical experimental workflow for the analysis of glucovanillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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